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An In-Depth Technical Guide to the Molecular Structure and Formula of 1-Chloro-1-propene

This guide provides a comprehensive technical overview of 1-chloro-1-propene, a
halogenated alkene of significant interest in chemical synthesis. Designed for researchers,
scientists, and drug development professionals, this document delves into the molecule's
fundamental structural characteristics, isomerism, spectroscopic signature, synthesis, and
chemical reactivity. The content is structured to deliver not just data, but also the causal
scientific principles that govern the properties and behavior of this compound.

Core Molecular Identity and Formula

1-Chloro-1-propene is a chlorinated hydrocarbon with the chemical formula CsHsCL.[1][2][3] Its
IUPAC name is 1-chloroprop-1-ene, and it is also commonly known as 1-propenyl chloride.[1]
[4] The molecule consists of a three-carbon propylene chain with a chlorine atom and a double
bond located at the first carbon position (C1). Its molecular weight is approximately 76.52 g/mol
[1][4][5] This seemingly simple formula belies a structural complexity that is critical to its
chemistry: geometric isomerism.
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Geometric Isomerism: The Dichotomy of cis and
trans

The presence of a carbon-carbon double bond (C=C) in the 1-chloro-1-propene structure
introduces rigidity and prevents free rotation around the bond axis.[6] This structural constraint
gives rise to two distinct geometric isomers, designated as cis (Z) and trans (E), depending on
the spatial arrangement of the substituents attached to the double-bonded carbons.[2][7]

e Cis-(Z)-1-Chloro-1-propene: In this isomer, the chlorine atom and the methyl group (—CH3)
are positioned on the same side of the double bond. The IUPAC designation for this
configuration is (Z)-1-chloroprop-1-ene.[5][7]

o trans-(E)-1-Chloro-1-propene: In the trans isomer, the chlorine atom and the methyl group
are on opposite sides of the double bond. The corresponding IUPAC name is (E)-1-
chloroprop-1-ene.[8]

This difference in spatial arrangement, while subtle, leads to distinct physical properties and
spectroscopic signatures for each isomer, which is a crucial consideration in both synthesis and
application.

Caption: Geometric isomers of 1-Chloro-1-propene.

Physicochemical Properties: A Tale of Two Isomers

The differing molecular geometries of the cis and trans isomers directly influence their
intermolecular forces, which in turn results in measurable differences in their physical
properties. The cis isomer generally exhibits a slightly higher dipole moment due to the vector
addition of bond dipoles, which can affect properties like boiling point.

Table 1: Comparison of Physicochemical Properties of 1-Chloro-1-propene Isomers
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Property

cis-(Z)-1-Chloro-1-
propene

trans-(E)-1-Chloro-
1-propene

Mixture

CAS Number

16136-84-8[5][7]

16136-85-9]8]

590-21-6[1][2]

Molecular Formula

CsHsCI[7]

CsHsCI[8]

CsHsCI[1]

Molecular Weight 76.52 g/mol [5][7] 76.52 g/mol [8] 76.52 g/mol [1]
Colorless liquid with a

Appearance Colorless Liquid[4] Colorless Liquid[4] disagreeable odor[4]
[°]

Boiling Point 32.8 °C[4] 37.4 °C[4] 35-38 °C[9][10]

Melting Point -134.8 °C[4][11] -99.0 °C[4] -137.3 °C[9]

Density (at 20°C) 0.9347 g/cm?3[4] 0.9349 g/cm?3[4] 0.92 g/cm?3[9]

Refractive Index (at
20°C)

1.4055[4]

1.4054[4]

1.4020-1.4060[9]

Solubility

Insoluble in water;
Soluble in ether,
acetone, benzene,

chloroform[4]

Insoluble in water;
Soluble in ether,
acetone, benzene,

chloroform[4]

Insoluble in water[9]

Spectroscopic Characterization and Structural

Elucidation

Spectroscopic techniques are indispensable for the identification and differentiation of the cis

and trans isomers of 1-chloro-1-propene. Each method provides a unique fingerprint based on

the molecule's interaction with electromagnetic radiation.

Proton Nuclear Magnetic Resonance (*H NMR)

Spectroscopy

1H NMR is arguably the most powerful tool for distinguishing between the cis and trans

isomers. The key lies in the coupling constant (J-value) between the two vinylic protons (the

hydrogens on the double bond).
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o Expected Signals: Both isomers will show a doublet for the methyl group (—CHs) and two
distinct signals for the vinylic protons, each appearing as a doublet of quartets due to
coupling with each other and with the methyl protons.

o Causality of Isomer Differentiation: The magnitude of the vicinal coupling constant (3JHH)
between the vinylic protons is stereospecific. For the trans isomer, this coupling is typically
larger (approx. 13-18 Hz), while for the cis isomer, it is significantly smaller (approx. 6-12
Hz). This empirical rule is a cornerstone of alkene stereochemistry determination.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule. Key
vibrational modes for 1-chloro-1-propene include:

e C=C Stretch: A characteristic absorption band for the carbon-carbon double bond is
expected in the region of 1650-1670 cm™1,

e =C-H Bending: The out-of-plane bending (wagging) of the C-H bonds on the double bond is
highly diagnostic of substitution patterns. The trans isomer typically shows a strong band
around 930-965 cm~1, whereas the cis isomer shows a broader band around 665-730 cm™1,

o C-CI Stretch: A strong absorption corresponding to the carbon-chlorine bond stretch is
expected in the 600-800 cm~1 region.

The NIST Chemistry WebBook is an authoritative source for reference IR spectra for these
compounds.[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

e Molecular lon Peak (M*): The mass spectrum will show a molecular ion peak at m/z = 76.[4]
A characteristic isotopic pattern, the M+2 peak, will be observed at m/z = 78 with
approximately one-third the intensity of the M+ peak, which is definitive for the presence of a
single chlorine atom (due to the natural abundance of the 3>Cl and 3/Cl isotopes).
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e Fragmentation: Common fragmentation pathways involve the loss of a chlorine radical (M-
35) or a methyl radical (M-15), leading to significant peaks in the spectrum.

Synthesis and Manufacturing Pathways

1-chloro-1-propene is typically produced as a mixture of isomers, which can then be
separated if a specific isomer is required. It is often formed as a byproduct in the industrial
production of other chlorinated compounds like allyl chloride.[4]

Key Synthetic Routes

Several laboratory and industrial methods are employed for its synthesis:

o Dehydrohalogenation of Dichloropropanes: A common and effective method involves the
elimination of hydrogen chloride (HCI) from 1,2-dichloropropane by heating it with an
alcoholic solution of a strong base, such as potassium hydroxide (KOH).[4]

» Direct Chlorination of Propene: The high-temperature, vapor-phase chlorination of propene
primarily yields allyl chloride but also produces small amounts of 1-chloro-1-propene and
other isomers.[4]

» |somerization: The compound can also be formed by the controlled isomerization of other
halopropenes under specific catalytic conditions.[12]

Example Protocol: Synthesis via Dehydrohalogenation

The following protocol is a representative, self-validating workflow for the synthesis of 1-
chloro-1-propene from 1,2-dichloropropane. The success of the reaction is validated by the
physical properties (boiling point) of the collected distillate and subsequent spectroscopic
analysis.

Step 1: Reagent Preparation

» Dissolve potassium hydroxide (KOH) in ethanol with gentle heating in a round-bottom flask
equipped with a reflux condenser.

Step 2: Reaction
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e Slowly add 1,2-dichloropropane to the alcoholic KOH solution. The reaction is exothermic
and will proceed under reflux. The base abstracts a proton, and a chloride ion is eliminated,
forming the C=C double bond.

Step 3: Distillation and Workup

 After the reaction is complete, the low-boiling 1-chloro-1-propene (boiling point ~33-38 °C)
is separated from the reaction mixture by simple distillation.

e The collected distillate is washed with water to remove residual ethanol and KOH, then dried
over an anhydrous drying agent (e.g., CaClz or MgSQOa).

Step 4: Final Purification & Validation

« Afinal fractional distillation is performed to yield the purified 1-chloro-1-propene isomer
mixture.

e The purity and isomer ratio are confirmed using Gas Chromatography (GC) and the structure
is validated by NMR and IR spectroscopy.
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Caption: Workflow for Synthesis of 1-Chloro-1-propene.
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Chemical Reactivity and Applications

As an unsaturated halogenated hydrocarbon, 1-chloro-1-propene is a versatile chemical
intermediate.[9] Its reactivity is dominated by two main features: the nucleophilic character of
the double bond and the C-CI bond.

» Addition Reactions: The 1-bond can undergo electrophilic addition reactions, although the
presence of the electron-withdrawing chlorine atom deactivates it compared to propene.

e Polymerization: In the presence of catalysts, it can undergo addition polymerization
reactions, which are often highly exothermic.[9]

» Nucleophilic Substitution: The chlorine atom can be displaced by strong nucleophiles, though
this is less facile than with saturated alkyl halides due to the sp? hybridization of the carbon.

Its primary industrial use is as a chemical intermediate, for example, in the synthesis of 1,3-
dichloropropene.[4]

Safety and Handling

1-Chloro-1-propene is a hazardous substance that requires careful handling.

o Flammability: It is a highly flammable liquid and vapor, with a low flash point.[4] Containers
should be kept tightly closed and away from heat, sparks, and open flames.

» Toxicity: The compound is harmful if swallowed and causes skin and serious eye irritation.[4]
Inhalation may cause drowsiness or dizziness.[4] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and respiratory protection, should be used in a well-
ventilated area.

Conclusion

1-Chloro-1-propene is a foundational molecule in organic chemistry, notable for its CsHsCl
formula and, more importantly, its existence as distinct cis (Z) and trans (E) geometric isomers.
This isomerism, arising from the restricted rotation of its C=C double bond, imparts unique and
differentiable physicochemical and spectroscopic properties to each form. A thorough
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understanding of its structure, properties, synthesis, and reactivity is essential for its safe and
effective use in research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scbt.com [scbt.com]

e 2. 1-Propene, 1-chloro- [webbook.nist.gov]

e 3. 1-Propene, 1-chloro- [webbook.nist.gov]

e 4. 1-Chloro-1-propene | C3H5CI | CID 11536 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. 1-Propene, 1-chloro-, (1Z)- | C3H5CI | CID 5326315 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 6. brainly.com [brainly.com]

e 7. 1-Propene, 1-chloro-, (Z)- [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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